![molecular formula C10H5F3N4 B2498479 2-(2,2,2-Trifluoro-1-(pyridin-2-ylamino)ethylidene)malononitrile CAS No. 446838-49-9](/img/structure/B2498479.png)
2-(2,2,2-Trifluoro-1-(pyridin-2-ylamino)ethylidene)malononitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2,2,2-Trifluoro-1-(pyridin-2-ylamino)ethylidene)malononitrile, also known as TFM, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TFM is a highly fluorinated molecule that contains both a pyridine and malononitrile functional group. This compound has been extensively studied for its potential applications in various fields, including materials science, medicinal chemistry, and organic synthesis.
Scientific Research Applications
Molecular Probing and Diagnostic Imaging
This compound and its derivatives are instrumental in positron emission tomography (PET) for Alzheimer's disease diagnosis. The derivatives of 2-(2,2,2-Trifluoro-1-(pyridin-2-ylamino)ethylidene)malononitrile, such as FDDNP, bind to beta-amyloid plaques and neurofibrillary tangles in the brain, aiding in the visualization and localization of these structures. The PET imaging using these derivatives correlates with cognitive impairments and provides a non-invasive method to monitor the progression of Alzheimer's disease and other neurodegenerative disorders (Škofic et al., 2005), (Shoghi-Jadid et al., 2002).
Chemical Synthesis and Pharmacological Potential
The compound is involved in various chemical reactions leading to the formation of heterocyclic compounds and other derivatives with potential pharmacological properties. For instance, it undergoes reactions with mono- and difunctional nucleophiles to form heterocyclic N-substituted 2-aminopyridine derivatives with diverse structures (Sokolov & Aksinenko, 2010). These compounds are further utilized to synthesize novel pyridine, naphthyridine, and other derivatives, some of which exhibit potent antimicrobial activity (Abdelrazek et al., 2010), (Rashad et al., 2005).
Material Science and Coordination Chemistry
The pyridine moiety, a significant feature of this compound, is a key structural element in many materials science and coordination chemistry applications. It's found in several natural products, drugs, and is also used in organocatalysis, polymers, nonlinear optical materials, and agrochemicals. The pyridine-containing molecules exhibit biological activities, including anti-HIV, antimicrobial, and anti-inflammatory properties, and are vital for treating respiratory diseases like asthma and COPD (Rekunge et al., 2021).
properties
IUPAC Name |
2-[2,2,2-trifluoro-1-(pyridin-2-ylamino)ethylidene]propanedinitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5F3N4/c11-10(12,13)9(7(5-14)6-15)17-8-3-1-2-4-16-8/h1-4H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYQACZZBFHCMLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)NC(=C(C#N)C#N)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5F3N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.